Cas no 1154740-97-2 (6-chloro-2,3-dihydro-1-benzofuran-3-ol)

• Product Name: 6-chloro-2,3-dihydro-1-benzofuran-3-ol
• CAS No: 1154740-97-2
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• CID: 4573390
• PubChem ID: 59606807
• Update Time: 2025-05-21

6-chloro-2,3-dihydro-1-benzofuran-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranol, 6-chloro-2,3-dihydro-
• 6-Chloro-2,3-dihydro-1-benzofuran-3-ol
• 6-chloro-2,3-dihydro-1-benzofuran-3-ol

• Inchi： 1S/C8H7ClO2/c9-5-1-2-6-7(10)4-11-8(6)3-5/h1-3,7,10H,4H2
• InChI Key： YRIURKJQEFGHJJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(Cl)=CC=C2C(O)C1

Computed Properties

• Exact Mass: 170.0134572g/mol
• Monoisotopic Mass: 170.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 279.5±40.0 °C at 760 mmHg
• Flash Point: 122.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-chloro-2,3-dihydro-1-benzofuran-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 6-chloro-2,3-dihydro-1-benzofuran-3-ol

6-Chloro-2,3-Dihydro-1-Benzofuran-3-Ol: A Comprehensive Overview

6-Chloro-2,3-dihydro-1-benzofuran-3-ol, also known by its CAS number CAS No. 1154740-97-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their unique structural properties and diverse biological activities. The presence of a hydroxyl group (-OH) at the 3-position and a chlorine atom at the 6-position of the benzofuran ring introduces intriguing electronic and steric effects, making this compound a valuable subject for both fundamental and applied research.

The structural elucidation of 6-chloro-2,3-dihydro-1-benzofuran-3-ol has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have confirmed the compound's planar structure, with the benzofuran moiety exhibiting aromaticity due to conjugation between the oxygen atom and the adjacent carbon atoms. The hydroxyl group at position 3 is particularly reactive, contributing to the compound's ability to participate in various chemical reactions, including oxidation, reduction, and nucleophilic substitution.

Recent studies have focused on the synthesis of 6-chloro-2,3-dihydro-1-benzofuran-3-ol through innovative routes that enhance yield and selectivity. For instance, researchers have employed catalytic asymmetric synthesis using chiral catalysts to produce enantiomerically enriched samples of this compound. Such advancements are crucial for applications in drug discovery, where stereochemistry plays a pivotal role in determining biological activity.

The pharmacological properties of 6-chloro-2,3-dihydro-1-benzofuran-3-ol have been extensively investigated. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase (COX) enzymes and modulation of inflammatory cytokines. Additionally, this compound exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models.

In terms of therapeutic applications, 6-chloro-2,3-dihydro-1-benzofuran-3-Ol has shown promise in targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with key pathological pathways makes it a candidate for further exploration in clinical settings.

Moreover, recent research has highlighted the potential of CAS No. 1154740–97–2 as a lead compound for developing novel antibiotics. Its unique structure allows for interactions with bacterial cell membranes, disrupting their integrity and inhibiting growth. This discovery underscores the importance of exploring natural product-inspired compounds in combating antibiotic resistance.

In conclusion, 6-chloro–2–3–dihydro–1–benzofuran–3–ol, with its distinctive chemical properties and promising biological activities, continues to be a focal point in scientific research. As advancements in synthetic methodologies and biological testing techniques unfold, this compound holds great potential for contributing to the development of innovative therapeutic agents across various medical domains.